Unii-7O397syg7R
Unii-7O397syg7R
Brand Name:
Vulcanchem
CAS No.:
87500-74-1
VCID:
VC0193686
InChI:
InChI=1S/C13H19N5O9S2/c1-5(18-29(24,25)26)7(10(20)21)16-9(19)8(6-4-28-12(14)15-6)17-27-13(2,3)11(22)23/h4-5,7,18H,1-3H3,(H2,14,15)(H,16,19)(H,20,21)(H,22,23)(H,24,25,26)/b17-8-/t5-,7-/m0/s1
SMILES:
CC(C(C(=O)O)NC(=O)C(=NOC(C)(C)C(=O)O)C1=CSC(=N1)N)NS(=O)(=O)O
Molecular Formula:
C13H19N5O9S2
Molecular Weight:
453.5 g/mol
Unii-7O397syg7R
CAS No.: 87500-74-1
VCID: VC0193686
Molecular Formula: C13H19N5O9S2
Molecular Weight: 453.5 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 87500-74-1 |
|---|---|
| Product Name | Unii-7O397syg7R |
| Molecular Formula | C13H19N5O9S2 |
| Molecular Weight | 453.5 g/mol |
| IUPAC Name | (2S,3S)-2-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-3-(sulfoamino)butanoic acid |
| Standard InChI | InChI=1S/C13H19N5O9S2/c1-5(18-29(24,25)26)7(10(20)21)16-9(19)8(6-4-28-12(14)15-6)17-27-13(2,3)11(22)23/h4-5,7,18H,1-3H3,(H2,14,15)(H,16,19)(H,20,21)(H,22,23)(H,24,25,26)/b17-8-/t5-,7-/m0/s1 |
| Standard InChIKey | IBLNMEMSULYOOK-VEHQQRBSSA-N |
| SMILES | CC(C(C(=O)O)NC(=O)C(=NOC(C)(C)C(=O)O)C1=CSC(=N1)N)NS(=O)(=O)O |
| Canonical SMILES | CC(C(C(=O)O)NC(=O)C(=NOC(C)(C)C(=O)O)C1=CSC(=N1)N)NS(=O)(=O)O |
| Appearance | Off-White Solid |
| Purity | > 95% |
| Synonyms | (2S,3S)-2-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-3-(sulfoamino)butanoic acid; SQ 26992; Open Ring Aztreonam; [S-[R*,R*-(Z)]]-2-[[(2-Amino-4-thiazolyl)[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-3-(sulfoamino)-butan |
| PubChem Compound | 9576950 |
| Last Modified | Aug 15 2023 |
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